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Compound of Interest

Compound Name: 3-Methoxy-2-butanol

Cat. No.: B1605144 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Methoxy-2-butanol is a versatile organic compound classified as a methoxy alcohol.[1] Its

unique structure, featuring both a hydroxyl and a methoxy group, imparts a range of desirable

properties, making it a valuable solvent and chemical intermediate in various industries.[2] This

technical guide provides an in-depth overview of 3-Methoxy-2-butanol, covering its chemical

and physical properties, synthesis, spectroscopic data, biological activity, and toxicological

information, with a focus on applications relevant to research and development.

Chemical and Physical Properties
3-Methoxy-2-butanol is a clear, colorless liquid.[2] Its molecular structure consists of a four-

carbon chain with a hydroxyl group on the second carbon and a methoxy group on the third,

creating two chiral centers.[1] This results in the existence of multiple stereoisomers, with

(2R,3S) and (2R,3R) being well-characterized forms.[1]

Table 1: Chemical and Physical Properties of 3-Methoxy-2-butanol

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1605144?utm_src=pdf-interest
https://www.benchchem.com/product/b1605144?utm_src=pdf-body
https://www.benchchem.com/product/b1605144
https://www.chemimpex.com/products/14429
https://www.benchchem.com/product/b1605144?utm_src=pdf-body
https://www.benchchem.com/product/b1605144?utm_src=pdf-body
https://www.chemimpex.com/products/14429
https://www.benchchem.com/product/b1605144
https://www.benchchem.com/product/b1605144
https://www.benchchem.com/product/b1605144?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1605144?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference(s)

CAS Number 53778-72-6 [3]

Molecular Formula C₅H₁₂O₂ [3]

Molecular Weight 104.15 g/mol [3]

IUPAC Name 3-methoxybutan-2-ol [3]

Appearance Clear liquid [2]

Boiling Point 134-136 °C
[No specific citation found in

search results]

Density 0.9186 g/cm³ (at 15 °C)
[No specific citation found in

search results]

Purity ≥ 97% (GC) [2]

Storage Conditions 0-8°C [2]

Synthesis and Experimental Protocols
The primary synthetic routes to 3-Methoxy-2-butanol involve the reduction of a ketone

precursor or synthesis from crotonaldehyde.

Synthesis via Reduction of 3-Methoxy-2-butanone
A common laboratory-scale synthesis involves the reduction of 3-methoxy-2-butanone.

Industrial production may utilize catalytic hydrogenation.[1]

Experimental Protocol: Reduction with Sodium Borohydride

Materials: 3-methoxy-2-butanone, sodium borohydride (NaBH₄), methanol, diethyl ether,

saturated aqueous sodium bicarbonate solution, anhydrous magnesium sulfate.

Procedure:

Dissolve 3-methoxy-2-butanone in methanol in a round-bottom flask equipped with a

magnetic stirrer and cool the solution in an ice bath.
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Slowly add sodium borohydride to the cooled solution in portions, maintaining the

temperature below 10°C.

After the addition is complete, allow the reaction mixture to stir at room temperature for 2-4

hours, monitoring the reaction progress by thin-layer chromatography (TLC).

Quench the reaction by the slow addition of water.

Remove the methanol under reduced pressure using a rotary evaporator.

Extract the aqueous residue with diethyl ether (3x).

Combine the organic extracts and wash with a saturated aqueous sodium bicarbonate

solution, followed by brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure to yield crude 3-Methoxy-2-butanol.

Purification: The crude product can be purified by fractional distillation under atmospheric or

reduced pressure.[4]

Synthesis from Crotonaldehyde
An industrial method involves the reaction of crotonaldehyde with methanol in an alkaline

solution, followed by a two-step hydrogenation process.[4] This process yields a mixture of 3-

methoxybutanol and butanol.[4]

Workflow for Synthesis and Purification

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b1605144?utm_src=pdf-body
https://patents.google.com/patent/DE4315047B4/en
https://patents.google.com/patent/DE4315047B4/en
https://patents.google.com/patent/DE4315047B4/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1605144?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


General Workflow for 3-Methoxy-2-butanol Synthesis and Purification
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Synthesis and Purification Workflow

Spectroscopic Data
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Spectroscopic data is crucial for the identification and characterization of 3-Methoxy-2-
butanol.

Table 2: Spectroscopic Data for 3-Methoxy-2-butanol

Technique Data Highlights Reference(s)

¹³C NMR

Spectra available on

PubChem, recorded on a

Bruker HX-270.

[3]

Mass Spectrometry (GC-MS)

NIST Mass Spectrometry Data

Center provides data with a

top peak at m/z 59.

[3]

Infrared (IR) Spectroscopy
Vapor phase IR spectra are

available.
[3]

¹H NMR

Predicted signals include a

singlet for the methoxy protons

(~3.3-3.5 ppm) and a broad

signal for the hydroxyl proton.

[1]

Biological Activity and Signaling Pathways
The biological activity of 3-Methoxy-2-butanol is an area of emerging research. It has been

noted for its potential antimicrobial properties, though the precise mechanism of action is not

yet fully understood.[1] It is postulated that its activity may stem from the disruption of microbial

cellular processes or interference with enzyme function.[1] There is currently no specific

information available in the searched literature detailing interactions with defined signaling

pathways in mammalian cells.

Proposed General Mechanism of Antimicrobial Action
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Proposed General Antimicrobial Mechanism

3-Methoxy-2-butanol

Interaction with Microbial Cell

Disruption of Cellular Processes Interference with Enzyme Function

Inhibition of Microorganism Growth

Click to download full resolution via product page

Antimicrobial Mechanism

Toxicology and Safety Information
3-Methoxy-2-butanol is generally considered to have low toxicity.[2] However, as with any

chemical, appropriate safety precautions should be taken. The GHS classification for the

closely related 3-methoxybutanol indicates it is a flammable liquid and may be harmful if

swallowed.[5]

Table 3: Toxicological and Safety Data
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Parameter Information Reference(s)

GHS Classification (for 3-

Methoxybutanol)

Flammable Liquid (Category

4), Acute Toxicity - Oral

(Category 5)

[5]

Hazard Statements (for 3-

Methoxybutanol)

H227: Combustible liquidH303:

May be harmful if swallowed
[5]

Precautionary Statements (for

3-Methoxybutanol)

P210: Keep away from

heat/sparks/open flames/hot

surfaces. No smoking.P280:

Wear protective gloves/eye

protection/face protection.

[5]

Acute Toxicity (Oral, for 3-

methoxy-3-methyl-1-butanol)
LD50: 4300 mg/kg (rat) [6]

Acute Toxicity (Dermal, for 3-

methoxy-3-methyl-1-butanol)
LD50: >2000 mg/kg (rat) [6]

Note: Specific toxicological data for 3-Methoxy-2-butanol (CAS 53778-72-6) is limited in the

public domain; data for related isomers is provided for context.

Applications in Research and Development
The unique properties of 3-Methoxy-2-butanol make it a valuable compound in several

research and industrial applications:

Solvent: It is an effective solvent for a variety of organic compounds and is used in the

formulation of paints, coatings, and adhesives.[2]

Chemical Intermediate: It serves as a building block in the synthesis of more complex

molecules, including pharmaceuticals and agrochemicals.[2]

Flavor and Fragrance: The compound is utilized in the production of flavoring agents and

fragrances.[2]
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Cosmetics: It is incorporated into cosmetic formulations to improve texture and stability. [No

specific citation found in search results]

Conclusion
3-Methoxy-2-butanol is a chemical with a diverse range of applications, underpinned by its

favorable solvency and low toxicity. While detailed experimental protocols and comprehensive

toxicological data for this specific CAS number are not extensively published, the available

information provides a solid foundation for its use in research and development. Further

investigation into its biological activities and potential pharmacological applications may reveal

new opportunities for this versatile molecule. Researchers are advised to consult the available

spectroscopic data for confirmation of identity and to adhere to standard safety protocols when

handling this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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